N-Acetylasparaginylglycyl-(N-phenethyl)amide

• CAS RN: 146429-43-8
• Molecular Formula: C16H22N4O4
• Molecular Weight: 334.37 g/mol
• IUPAC Name: (2S)-2-acetamido-N-[2-(2-phenylethylamino)acetyl]butanediamide
• InChI: InChI=1S/C16H22N4O4/c1-11(21)19-13(9-14(17)22)16(24)20-15(23)10-18-8-7-12-5-3-2-4-6-12/h2-6,13,18H,7-10H2,1H3,(H2,17,22)(H,19,21)(H,20,23,24)/t13-/m0/s1
• InChI Key: LMDNARFYJDOGJO-ZDUSSCGKSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CC(=O)N)C(=O)NC(=O)CNCCC1=CC=CC=C1
• SMILES: CC(=O)NC(CC(=O)N)C(=O)NC(=O)CNCCC1=CC=CC=C1
• synonyms: AAGPA; N-acetylasparaginylglycyl-(N-phenethyl)amide

Description

N-Acetylasparaginylglycyl-(N-phenethyl)amide, commonly known as NAAG, is a neurotransmitter and neuromodulator in the central nervous system. It is a peptide consisting of two amino acids, asparagine and glycine, and a phenethyl group. NAAG has been found to have various physiological and biochemical effects, making it an important molecule for scientific research.

Mechanism of Action

NAAG acts as a modulator of glutamate transmission by binding to metabotropic glutamate receptors (mGluRs). It binds specifically to mGluR3 and mGluR4, leading to the inhibition of glutamate release and the activation of downstream signaling pathways. NAAG can also be hydrolyzed by GCPII to produce N-acetylaspartate and glutamate.
Biochemical and Physiological Effects:
NAAG has been found to have various biochemical and physiological effects. It has been shown to have neuroprotective effects, reduce inflammation, and modulate pain perception. NAAG has also been found to regulate the release of other neurotransmitters, including dopamine and acetylcholine. In addition, NAAG has been shown to have an effect on learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of studying NAAG is its specificity for mGluR3 and mGluR4, which allows for the selective modulation of glutamate transmission. However, one limitation is the difficulty in measuring NAAG levels in vivo due to its low concentration in the brain.

Future Directions

There are several future directions for the study of NAAG. One direction is the development of NAAG-based therapies for neurological disorders. Another direction is the investigation of the role of NAAG in addiction and pain modulation. Additionally, further research is needed to understand the mechanisms underlying the neuroprotective effects of NAAG and its potential for enhancing learning and memory.

Synthesis Methods

NAAG can be synthesized by enzymatic reaction involving the enzyme glutamate carboxypeptidase II (GCPII). GCPII cleaves the C-terminal glutamate from the neurotransmitter glutamate, producing NAAG. The synthesis of NAAG can also be achieved through chemical peptide synthesis methods.

Scientific Research Applications

NAAG has been studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to have neuroprotective effects and can modulate glutamate transmission, which is involved in many neurological disorders. NAAG has also been studied for its role in pain modulation and addiction.